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Compound of Interest

Compound Name: Obatoclax Mesylate

Cat. No.: B15560850 Get Quote

Proper disposal of Obatoclax Mesylate, an investigational drug and potent inhibitor of the Bcl-

2 family of proteins, is critical to ensure personnel safety, environmental protection, and

regulatory compliance.[1][2] As this compound may be classified as hazardous, all disposal

procedures must be conducted in accordance with institutional, local, and federal regulations,

as well as any specific instructions provided by the study sponsor.[3][4]

The following procedures provide a direct, step-by-step guide for the safe handling and

disposal of Obatoclax Mesylate in a laboratory setting.

Hazard Assessment and Key Data
Given conflicting safety information, a conservative approach is mandated. The GHS

classification from the ECHA C&L Inventory indicates significant toxicity. Therefore, Obatoclax
Mesylate should be managed as a hazardous chemical waste.
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Property Data Source

Chemical Name

2-[2-[(3,5-Dimethyl-1H-pyrrol-

2-yl)methylene)-3-methoxy-2H-

pyrrol-5-yl]-1H-indole

methanesulfonate

Molecular Formula C₂₀H₁₉N₃O·CH₃SO₃H

Molecular Weight 413.49 g/mol

GHS Hazard Class
Acute Toxicity, Oral (Category

3), Skin Irritation (Category 2)

Hazard Statements
H301: Toxic if swallowed,

H315: Causes skin irritation

Storage Store at -20°C

Core Disposal Principles
Do Not Dispose via Drain or Regular Trash: Hazardous chemical waste must never be

discharged into the sewer system or placed in common trash.

Segregation is Key: Always segregate Obatoclax Mesylate waste from other chemical

waste streams to avoid incompatible reactions. Store separately from acids, bases, and

oxidizing agents.

Consult Institutional and Sponsor Guidelines: The final disposition of investigational drugs

must follow the protocol laid out by the sponsoring organization and the institution's

Environmental Health and Safety (EHS) department.

Incineration is the Standard: The generally accepted final disposal method for investigational

drugs and hazardous materials is high-temperature incineration by a licensed waste

management vendor.

Step-by-Step Disposal Protocol
Step 1: Preparation and Consultation
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Review Sponsor Directives: Before disposal, review the clinical study protocol or drug

handling manual for any sponsor-specific instructions on the return or destruction of the

investigational product.

Contact EHS: Consult your institution's Environmental Health and Safety (EHS) office to

confirm specific procedures and obtain the correct waste containers and labels.

Gather Materials: Assemble all necessary Personal Protective Equipment (PPE) and waste

disposal materials before handling the chemical.

Step 2: Personal Protective Equipment (PPE)
Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and

chemical-resistant gloves.

Step 3: Waste Segregation and Collection
Solid Waste:

Collect unused or expired Obatoclax Mesylate powder in its original vial or a compatible,

sealed container.

Place lab debris grossly contaminated with solid Obatoclax Mesylate (e.g., weighing

papers, contaminated gloves, bench paper) into a designated hazardous solid waste

container.

Liquid Waste:

Collect all solutions containing Obatoclax Mesylate (e.g., in DMSO) in a dedicated, leak-

proof hazardous liquid waste container with a secure screw-top cap.

Collect the rinsate from triple-rinsed containers as hazardous liquid waste.

Chemically Contaminated Sharps:

Dispose of any needles, syringes, or other sharps contaminated with Obatoclax Mesylate
in a designated, puncture-resistant sharps container for chemical waste. Do not place

these in a biohazard sharps container unless also contaminated with a biological agent.
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Empty Containers:

All vials that contained Obatoclax Mesylate (full, partially full, and empty) should be

discarded into a hazardous waste container destined for incineration.

Alternatively, if institutional policy allows, containers that held acutely hazardous waste

may be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous

waste. After rinsing, deface or remove the label before disposing of the container as

regular trash.

Step 4: Labeling and Storage
Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and list all

contents, including "Obatoclax Mesylate" and any solvents.

Storage: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA). This area must be at or near the point of waste generation and under the control of

laboratory personnel. The SAA should have secondary containment to prevent spills.

Step 5: Arrange for Disposal
Contact your institution's EHS department to schedule a pickup for the hazardous waste.

EHS professionals will transport the waste to a central storage facility before it is shipped to

a licensed hazardous waste incinerator.

Step 6: Maintain Accurate Records
Document the disposal of all investigational drug supplies on the appropriate drug

accountability records. This documentation should include the date, quantity destroyed, and

the method of disposal, and it must be available for review by monitors or auditors.

Caption: Workflow for the proper disposal of Obatoclax Mesylate waste..

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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